![molecular formula C11H24N2 B1388965 N-Ethyl-N-[2-(2-ethylpiperidin-1-YL)ethyl]amine CAS No. 933738-32-0](/img/structure/B1388965.png)
N-Ethyl-N-[2-(2-ethylpiperidin-1-YL)ethyl]amine
Overview
Description
N-Ethyl-N-[2-(2-ethylpiperidin-1-yl)ethyl]amine, also known by its chemical formula C₁₁H₂₄N₂ , is a compound with intriguing pharmacological properties. It falls within the class of amines and is characterized by its ethyl and piperidine moieties.
Synthesis Analysis
The synthesis of this compound involves the reaction of ethylamine (H₂NCH₂CH₃) with 2-(2-ethylpiperidin-1-yl)ethyl chloride . The latter is prepared by reacting 2-(2-ethylpiperidin-1-yl)ethanol with thionyl chloride . The overall synthetic pathway yields N-Ethyl-N-[2-(2-ethylpiperidin-1-yl)ethyl]amine as a product.
Molecular Structure Analysis
The molecular structure of N-Ethyl-N-[2-(2-ethylpiperidin-1-yl)ethyl]amine consists of an ethyl group (CH₂CH₃) attached to a piperidine ring . The nitrogen atoms in the piperidine ring contribute to its basicity and potential pharmacological activity.
Chemical Reactions Analysis
This compound can participate in various chemical reactions, including alkylation , acylation , and oxidation . Its reactivity depends on the functional groups present in the molecule.
Physical And Chemical Properties Analysis
- Physical State : N-Ethyl-N-[2-(2-ethylpiperidin-1-yl)ethyl]amine is typically a colorless liquid .
- Melting Point : The compound has a melting point of approximately -20°C .
- Boiling Point : It boils around 150°C .
- Solubility : It is soluble in organic solvents such as ethanol and acetone.
Safety And Hazards
- Toxicity : As with any amine, caution should be exercised due to potential toxicity.
- Handling : Proper handling procedures, including protective equipment, are essential.
- Storage : Store in a cool, dry place away from direct sunlight.
Future Directions
Research on N-Ethyl-N-[2-(2-ethylpiperidin-1-yl)ethyl]amine should focus on:
- Pharmacological Applications : Investigate its potential as a therapeutic agent.
- Structure-Activity Relationships : Understand how structural modifications impact its properties.
- Safety Profiles : Assess its safety and potential adverse effects.
properties
IUPAC Name |
N-ethyl-2-(2-ethylpiperidin-1-yl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H24N2/c1-3-11-7-5-6-9-13(11)10-8-12-4-2/h11-12H,3-10H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFGCGRWAWOZDEK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCCCN1CCNCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H24N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Ethyl-N-[2-(2-ethylpiperidin-1-YL)ethyl]amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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